2-Hydroxy-5-(4-methoxy-3-trifluoromethylphenyl)pyrimidine, 95%

• IUPAC Name: 5-[4-methoxy-3-(trifluoromethyl)phenyl]-1H-pyrimidin-2-one
• InChI: InChI=1S/C12H9F3N2O2/c1-19-10-3-2-7(4-9(10)12(13,14)15)8-5-16-11(18)17-6-8/h2-6H,1H3,(H,16,17,18)
• InChI Key: GNYDHNZCPIKGKQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CNC(=O)N=C2)C(F)(F)F
• Molecular Formula: C12H9F3N2O2
• DSSTOX Substance ID: DTXSID20686880
• Molecular Weight: 270.21 g/mol
• CAS RN: 1261980-12-4

Description

2-Hydroxy-5-(4-methoxy-3-trifluoromethylphenyl)pyrimidine, 95% (2H5(4M3TFMP)P) is a synthetic compound with a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as a ligand in metal-catalyzed organic transformations, and as a building block in the synthesis of organic molecules. It has also been used in the study of the mechanism of action of drugs, in the development of new drugs, and in the synthesis of pharmaceuticals.

Scientific Research Applications

2H5(4M3TFMP)P has been widely used in scientific research. It has been used in the synthesis of organic molecules, such as peptides, nucleotides, and carbohydrates. It has also been used in the study of the mechanism of action of drugs, in the development of new drugs, and in the synthesis of pharmaceuticals.

Mechanism of Action

The exact mechanism of action of 2H5(4M3TFMP)P is not fully understood. However, it is believed to act by binding to certain proteins in the body, which can then alter the activity of the proteins. This can result in changes in the expression of certain genes or the activity of certain enzymes.
Biochemical and Physiological Effects
2H5(4M3TFMP)P has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, including proteases and phosphatases. It has also been shown to induce the expression of certain genes, such as those involved in the regulation of cell cycle and apoptosis.

Advantages and Limitations for Lab Experiments

2H5(4M3TFMP)P has a number of advantages and limitations for use in laboratory experiments. One advantage is that it is relatively stable and can be stored for long periods of time. It is also soluble in a variety of solvents, making it easy to use in a variety of experiments. However, it is also toxic and should be handled with caution.

Future Directions

There are a number of potential future directions for the use of 2H5(4M3TFMP)P. One potential direction is to use it in the development of new drugs, such as those that target specific proteins or pathways. Another potential direction is to use it in the synthesis of new organic molecules, such as peptides and nucleotides. Additionally, it could be used in the study of the mechanism of action of existing drugs, or in the study of the biochemical and physiological effects of certain compounds. Finally, it could be used in the development of new laboratory techniques, such as those used to study protein-ligand interactions.

Synthesis Methods

2H5(4M3TFMP)P can be synthesized via a two-step process. First, 4-methoxy-3-trifluoromethylphenol is reacted with aqueous sodium hydroxide to form 4-methoxy-3-trifluoromethylphenol sodium salt. The salt is then reacted with 2-chloropyrimidine in the presence of sodium hydroxide to form 2H5(4M3TFMP)P.